Cas no 1164539-94-9 (N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea)

• Product Name: N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea
• CAS No: 1164539-94-9
• MF: C₁₆H₁₄Cl₂N₂O
• MW: 321.20116186142
• CID: 4574474
• Update Time: 2025-10-25

N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROBENZYL)-N'-(4-CHLOROSTYRYL)UREA
• (E)-1-(4-chlorobenzyl)-3-(4-chlorostyryl)urea
• N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea

• Inchi： 1S/C16H14Cl2N2O/c17-14-5-1-12(2-6-14)9-10-19-16(21)20-11-13-3-7-15(18)8-4-13/h1-10H,11H2,(H2,19,20,21)/b10-9+
• InChI Key： JGKPPGDPPZEFAG-MDZDMXLPSA-N
• SMILES： N(/C=C/C1=CC=C(Cl)C=C1)C(NCC1=CC=C(Cl)C=C1)=O

Additional information on N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea

Comprehensive Overview of N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea (CAS No. 1164539-94-9): Properties, Applications, and Research Insights

The compound N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea (CAS No. 1164539-94-9) is a urea derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This urea-based compound features two aromatic rings substituted with chlorine atoms, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential role in pharmaceutical intermediates, material science, and agrochemical research.

One of the most frequently searched questions regarding this compound relates to its synthesis method. The preparation of N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea typically involves the reaction of 4-chlorobenzylamine with 4-chlorostyryl isocyanate under controlled conditions. This process yields a white to off-white crystalline solid with a molecular weight of 335.21 g/mol. The presence of chlorine atoms at specific positions on both aromatic rings enhances the compound's stability while potentially influencing its biological activity.

In the context of current research trends, scientists are particularly interested in exploring the structure-activity relationship of this compound. The chloro-substituted aromatic system may offer interesting electronic properties that could be valuable in drug discovery programs. Recent studies have investigated its potential as a scaffold molecule for developing new therapeutic agents, especially in areas where urea derivatives have shown promise, such as enzyme inhibition or receptor modulation.

The thermal stability and solubility profile of CAS No. 1164539-94-9 make it an interesting candidate for material science applications. Researchers have noted its potential utility in the development of specialty polymers or as a building block for functional materials. The compound's melting point, typically reported between 180-185°C, suggests good thermal stability for many industrial processes.

From an analytical chemistry perspective, N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea can be characterized using various techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in production and for verifying the compound's purity in research applications. The UV-visible spectrum of this compound shows characteristic absorption bands that can be useful for its identification and quantification in complex mixtures.

In the field of medicinal chemistry, urea derivatives like this one continue to attract attention due to their ability to form multiple hydrogen bonds with biological targets. The specific substitution pattern in CAS No. 1164539-94-9 may offer advantages in terms of molecular recognition and binding affinity. Some researchers are exploring its potential as a privileged structure in fragment-based drug discovery approaches.

Environmental considerations are increasingly important in chemical research, and studies have begun to examine the biodegradation pathways of compounds like N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea. Understanding its environmental fate is crucial for assessing its suitability for various applications. The chlorine substituents may influence both the compound's persistence and its breakdown products in different ecosystems.

The commercial availability of this specialty chemical has expanded in recent years to meet growing research demand. Suppliers typically offer CAS No. 1164539-94-9 in quantities ranging from milligrams to kilograms, with purity levels exceeding 95% for most research applications. Proper storage conditions generally recommend protection from moisture and storage at room temperature to maintain stability.

Looking forward, the scientific community anticipates continued exploration of N-(4-Chlorobenzyl)-N'-(4-chlorostyryl)urea's potential across multiple disciplines. Its combination of structural features and physicochemical properties makes it a versatile compound for innovative applications. As research methodologies advance, particularly in areas like computational chemistry and high-throughput screening, new opportunities may emerge for utilizing this interesting urea derivative.

For researchers considering working with this compound, it's important to consult the latest literature on its handling and applications. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when handling any chemical substance. The growing body of research on urea derivatives suggests that compounds like CAS No. 1164539-94-9 will continue to play an important role in chemical innovation and discovery.